Cas no 37614-59-8 (3-(4-Methoxyphenyl)prop-2-yn-1-ol)

• Product Name: 3-(4-Methoxyphenyl)prop-2-yn-1-ol
• CAS No: 37614-59-8
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• MDL: MFCD00168845
• CID: 296964
• PubChem ID: 12003191
• Update Time: 2025-10-20

3-(4-Methoxyphenyl)prop-2-yn-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-Methoxyphenyl)prop-2-yn-1-ol
• 2-Propyn-1-ol,3-(4-methoxyphenyl)-
• 3-(4-METHOXY-PHENYL)-PROP-2-YN-1-OL
• 3-(4-methoxylphenyl)-2-propyn-1-ol
• 3-(4-Methoxyphenyl)-2-propyn-1-ol
• 3-(4-methoxyphenyl)-prop-2-yn-1-ol
• 3-(4-methoxyphenyl)prop-2-ynyl alcohol
• 3-(p-methoxyphenyl)propargyl alcohol
• F2147-0722
• DTXSID50475628
• 37614-59-8
• AKOS005216109
• 3-(4'-Methoxyphenyl)-2-propyn-1-ol
• EN300-235753
• SCHEMBL6168268
• FT-0691914
• A912897
• MFCD00168845
• SB36912
• SUSLWESCFPXNRH-UHFFFAOYSA-N
• A50681
• CS-0433350
• HS-3701

• MDL： MFCD00168845
• Inchi： 1S/C10H10O2/c1-12-10-6-4-9(5-7-10)3-2-8-11/h4-7,11H,8H2,1H3
• InChI Key： SUSLWESCFPXNRH-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C#CCO)=CC=1

Computed Properties

• Exact Mass: 162.06800
• Monoisotopic Mass: 162.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46000
• LogP: 1.03900

3-(4-Methoxyphenyl)prop-2-yn-1-ol Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 3-(4-Methoxyphenyl)prop-2-yn-1-ol

Comprehensive Guide to 3-(4-Methoxyphenyl)prop-2-yn-1-ol (CAS No. 37614-59-8): Properties, Applications, and Industry Insights

3-(4-Methoxyphenyl)prop-2-yn-1-ol (CAS No. 37614-59-8) is a specialized organic compound widely recognized for its unique molecular structure and versatile applications in pharmaceuticals, agrochemicals, and material science. This methoxyphenyl derivative features a propargyl alcohol moiety, making it a valuable intermediate in synthetic chemistry. Researchers and industries increasingly focus on this compound due to its potential in developing bioactive molecules and advanced materials.

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From a structural perspective, the compound’s alkynyl group and aromatic methoxy substituent enable diverse functionalization pathways. Its molecular weight (162.19 g/mol) and melting point (typically 45–50°C) are critical parameters for formulation scientists. Innovations in catalytic coupling reactions often utilize this compound as a building block, addressing search queries like "Sonogashira reaction with 3-(4-Methoxyphenyl)prop-2-yn-1-ol."

In the pharmaceutical sector, 3-(4-Methoxyphenyl)prop-2-yn-1-ol serves as a precursor for neuroprotective agents and anti-inflammatory drugs. Its electron-rich aromatic system enhances binding affinity in target molecules, a feature explored in recent AI-driven drug design studies. Environmental concerns also drive interest in its biodegradability and low toxicity profile, frequently queried as "eco-friendly propargyl alcohols."

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In conclusion, 3-(4-Methoxyphenyl)prop-2-yn-1-ol (CAS No. 37614-59-8) exemplifies the intersection of innovation and practicality in modern chemistry. Its adaptability across disciplines—from medicinal chemistry to renewable energy—positions it as a compound of enduring significance. Future research may unlock novel derivatives, answering user queries like "new applications of 4-methoxyphenyl alkynes" and "safety data for CAS 37614-59-8."